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Compound of Interest

Compound Name: 1-Octene

CAS No.: 68527-00-4

Cat. No.: B7766021 Get Quote

Executive Summary
1-Octene (CAS: 111-66-0) is a linear alpha-olefin (LAO) serving as a critical intermediate in the

synthesis of surfactants, plasticizers, and polyethylene comonomers (LLDPE/HDPE). In

pharmaceutical and fine chemical contexts, it functions as a lipophilic building block for

alkylated aromatics and a substrate for hydroformylation to C9 aldehydes (nonanal).

This technical guide aggregates critically evaluated thermochemical data, phase equilibrium

parameters, and reaction thermodynamics. It provides a validated experimental protocol for

combustion calorimetry of volatile olefins, addressing the specific challenges of evaporation

loss during mass determination.

Molecular Thermodynamics & Structural
Properties[1][2]
The thermodynamic behavior of 1-octene is governed by its terminal double bond and flexible

hexyl chain. The terminal unsaturation introduces a dipole moment (

D) and specific reactivity (susceptibility to electrophilic attack), while the aliphatic tail dictates its
entropy and heat capacity scaling.
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The following diagram illustrates the interdependencies between 1-octene's structural features

and its macroscopic thermal properties.
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Figure 1: Interdependency of 1-octene thermochemical properties. Structural attributes directly

influence energetic baselines (

) and entropic freedom, which in turn dictate phase behavior and reaction feasibility.

Critical Thermochemical Parameters
The data below represents critically evaluated values from NIST and recent calorimetric

studies. All values are at Standard Ambient Temperature and Pressure (SATP: 298.15 K, 100

kPa) unless otherwise noted.

Standard State Data
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Property Symbol Value Unit Uncertainty Source

Enthalpy of

Formation

(Liquid)

-121.80 kJ/mol NIST [1]

Enthalpy of

Formation

(Gas)

-82.93 kJ/mol - NIST [1]

Enthalpy of

Combustion

(Liquid)

-5312.90 kJ/mol NIST [2]

Molar

Entropy

(Liquid)

360.45
J/(mol[1]

[2]·K)
-

McCullough

et al. [3]

Heat

Capacity

(Liquid)

241.21
J/(mol[1]

[2]·K)
- NIST [1]

Enthalpy of

Vaporization
40.30 kJ/mol NIST [1]

Phase Equilibrium & Critical Properties[1][2][3]
Property Symbol Value Unit Notes

Boiling Point 394.4 K 121.2 °C

Melting Point 171.5 K -101.7 °C

Critical

Temperature
566.6 K -

Critical Pressure 26.8 bar 2680 kPa

Critical Density 2.1 mol/L ~235 kg/m ³

Vapor Pressure Dynamics (Antoine Equation)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemeo.com/cid/29-074-8/Nonanal
https://www.chemeo.com/cid/26-134-4/1-Octene
https://www.chemeo.com/cid/29-074-8/Nonanal
https://www.chemeo.com/cid/26-134-4/1-Octene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For the temperature range 318 K to 395 K, the vapor pressure (

in bar) is described by:

A: 4.05752[1][2]

B: 1353.486[1][2]

C: -60.386[1][2]

Reference: Forziati et al. [4][1][2]

Experimental Methodology: Combustion
Calorimetry of Volatile Olefins
Measuring the energy of combustion for 1-octene presents a specific challenge: volatility.

Standard open-cup methods lead to mass loss via evaporation between weighing and ignition,

introducing significant error. The following protocol utilizes a Micro-Encapsulation Technique to

ensure self-validating mass integrity.

Protocol: Polyester Film Encapsulation Method[1][2]
Objective: Determine

with precision < 0.02% by preventing pre-ignition mass loss.

Materials:

Isoperibol Oxygen Bomb Calorimeter.

Polyester film (Mylar), thickness 0.025 mm.

High-purity Oxygen (3.0 MPa).

1-Octene (>99.5% purity).[3]

Workflow:
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Capsule Fabrication: Cut a polyester film strip and heat-seal edges to form a small sachet

(approx. 20 mg mass). Leave one narrow opening.

Massing (Tare): Weigh the empty sachet (

) on a microbalance (

).

Loading: Inject approx. 0.3 g of 1-octene into the sachet using a gas-tight syringe.

Sealing: Immediately heat-seal the final opening.

Validation (The "Leak Check"): Weigh the sealed sachet (

). Wait 10 minutes. Weigh again. Criterion: If

, the seal is defective; discard sample.

Combustion: Place capsule in the platinum crucible. Thread the cotton fuse under the

capsule (not inside). Pressurize bomb to 3.0 MPa

.

Correction: The total heat

includes the combustion of the film.

Note:

must be predetermined (typically ~22,900 J/g).
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Figure 2: Self-validating encapsulation protocol for volatile liquid calorimetry. The stability check

step is critical for ensuring mass accuracy.

Applications in Drug Development & Synthesis
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1-Octene is not just a polymer precursor; it is a vital C8 synthon. Its thermodynamic profile is

essential for modeling reaction kinetics and safety in scale-up.

Case Study: Hydroformylation to Nonanal
The conversion of 1-octene to nonanal (aldehyde C-9) is a key step in synthesizing fatty

amines and alcohols used in drug delivery lipids.

Reaction:

Thermodynamic Feasibility Analysis: Using the data gathered, we can estimate the reaction

enthalpy (

) to determine cooling requirements for industrial reactors.

[1]

(Estimated via

)

Insight: The reaction is strongly exothermic (~139 kJ/mol). For a batch reactor processing 100

kg of 1-octene, this releases approx. 124 MJ of energy. Efficient heat removal is critical to

prevent catalyst deactivation or isomerization to internal octenes.

Reactants
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Figure 3: Energy profile for the hydroformylation of 1-octene. The significant exothermicity

drives the reaction but necessitates rigorous thermal management.

Safety & Stability Profile
Flash Point: 10 °C (Closed Cup) - Highly Flammable.

Autoignition Temperature: 230 °C.
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Peroxide Formation: Like many alpha-olefins, 1-octene can form peroxides upon prolonged

exposure to air. Distillation of old samples without peroxide testing is hazardous.

Storage: Store under nitrogen blanket to prevent oxidation and moisture absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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